2-METHYLBUTANE-D12 (ISOPENTANE) 98

• CAS: 13351-96-7

Core Science & Biosynthesis

Technical Monograph: Physicochemical Profiling of 2-METHYLBUTANE-D12

The following technical guide is structured to provide an authoritative, deep-dive profile of 2-Methylbutane-d12 (Isopentane-d12). It synthesizes physicochemical data, analytical applications, and safety protocols for researchers in medicinal chemistry and analytical sciences.

Executive Summary

2-Methylbutane-d12 (CAS 13351-96-7), commonly known as Isopentane-d12 , is the fully deuterated isotopologue of isopentane.[1] It serves as a critical specialized reagent in two primary domains: low-temperature Nuclear Magnetic Resonance (NMR) spectroscopy and Isotope Dilution Mass Spectrometry (IDMS) for residual solvent quantification.

Unlike standard solvents, 2-Methylbutane-d12 offers a unique combination of extreme volatility (BP ~28°C) and an exceptionally low freezing point (-160°C), making it the solvent of choice for characterizing reactive intermediates and organometallic complexes at cryogenic temperatures where standard solvents (e.g., CDCl₃, DMSO-d₆) would freeze. Furthermore, its mass-shifted signature (+12 Da) makes it an ideal internal standard for quantifying Class 3 residual solvents in pharmaceutical drug substances under USP <467> protocols.

Molecular Characterization & Physicochemical Properties[1][2][3][4]

The deuteration of 2-methylbutane introduces significant changes in mass and vibrational energy levels (Zero Point Energy), influencing its density and spectroscopic behavior while retaining the solvating characteristics of the parent alkane.

Comparative Properties Matrix

Data synthesized from isotopic enrichment calculations and standard alkane properties.

Property	2-Methylbutane (Unlabeled)	2-Methylbutane-d12 (Deuterated)	Technical Note
Formula	C₅H₁₂	C₅D₁₂	Fully deuterated (Perdeuterated)
CAS Number	78-78-4	13351-96-7
Molecular Weight	72.15 g/mol	84.22 g/mol	+12 Da mass shift useful for MS
Boiling Point	27.85°C	~27.0 – 27.8°C	Deuterated hydrocarbons often exhibit a slight inverse isotope effect (lower BP).
Melting/Freezing Point	-159.9°C	~ -160°C	Critical for cryogenic NMR.
Density (20°C)	0.620 g/mL	0.723 g/mL (Calc.)	Density increases proportional to MW ratio (~1.16x).
Refractive Index ( )	1.3537	~1.35	Lower polarizability of C-D bonds may slightly reduce RI.
Flash Point	-51°C	-51°C	Extremely Flammable.
Isotopic Purity	N/A	≥ 98 atom % D	Standard commercial grade.

Structural Identity[5]

• IUPAC Name: 1,1,1,2,2,3,4,4,4-Nonadeuterio-3-(trideuteriomethyl)butane[1]

• SMILES: [2H]C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

• InChI Key: QWTDNUCVQCZILF-WWKUACGSSA-N[1]

Technical Deep Dive: Isotope Effects & Stability

The Deuterium Isotope Effect

The substitution of Hydrogen (

H) with Deuterium ( H or D) significantly alters the vibrational frequency of the carbon-hydrogen bonds.

• Zero Point Energy (ZPE): The C-D bond has a lower ZPE than the C-H bond due to the greater mass of deuterium. This makes the C-D bond stronger and shorter, requiring more energy to break.

• Kinetic Isotope Effect (KIE): In metabolic stability studies, 2-Methylbutane-d12 resists oxidative metabolism (e.g., hydroxylation by Cytochrome P450) significantly more than its protio-analog. This property is exploited when using the compound as a metabolic probe or stable tracer.

Cryogenic Utility in NMR

The primary "hero" application of 2-Methylbutane-d12 is its liquid range.

• Problem: Most deuterated solvents (Benzene-d6, D2O, DMSO-d6) freeze above 0°C or at moderate sub-zero temperatures.

• Solution: 2-Methylbutane-d12 remains liquid down to -160°C . It is often mixed with THF-d8 or Methylcyclohexane-d14 to create "freon-like" solvent mixtures that allow for the NMR characterization of unstable species (e.g., lithium enolates, Grignard reagents) that would decompose at room temperature.

Experimental Applications & Workflows

Workflow: Residual Solvent Analysis (USP <467>)

In pharmaceutical development, 2-Methylbutane is a Class 3 Residual Solvent (low toxicity, but must be controlled). The d12 isotopologue is the "Gold Standard" Internal Standard for quantifying trace levels of isopentane in drug substances using Headspace GC-MS.

Protocol Summary:

• Preparation: Dissolve drug substance in high-boiling solvent (e.g., DMSO or DMA).

• Spiking: Add a known concentration of 2-Methylbutane-d12 as the Internal Standard (IS).

• Headspace Extraction: Heat sample to equilibrate volatiles into the headspace.

• GC-MS Analysis: Separate analytes. The d12-isopentane co-elutes (or elutes slightly faster) than isopentane but is spectrally distinct by +12 m/z units.

• Quantification: Use the response ratio of [Analyte Area / IS Area] to calculate concentration, negating matrix effects.

Visualization: Analytical Workflow

Caption: Workflow for quantifying residual isopentane in pharmaceuticals using 2-Methylbutane-d12 as an internal standard to correct for matrix effects.

Workflow: Cryogenic NMR Sample Preparation

Objective: Characterize an unstable reaction intermediate at -100°C.

• Solvent Selection: Use 100% 2-Methylbutane-d12 or a 1:1 mixture with THF-d8 to ensure solubility and prevent freezing.

• Inert Handling: Since the boiling point (28°C) is near room temperature, use a pre-cooled syringe or pipette tips to prevent dripping/evaporation during transfer.

• Tube Sealing: Use a J-Young NMR tube (Teflon valve) rather than a standard cap to prevent solvent loss and oxygen ingress.

• Lock Signal: The deuterium signal from C5D12 provides the lock. Note that chemical shifts will be referenced to the residual CHD signals or an added standard (e.g., TMS).

Visualization: Solvent Liquid Ranges

Caption: Comparison of liquid temperature ranges. 2-Methylbutane-d12 is unique for its stability at extreme cryogenic temperatures.

Handling & Safety Protocols

CRITICAL WARNING: 2-Methylbutane-d12 is Extremely Flammable and Volatile .[1]

Storage Requirements

• Temperature: Store at 2°C to 8°C (Refrigerator) or lower. Storing at room temperature risks pressure buildup in the container due to its low boiling point (28°C).

• Container: Store in a tightly sealed glass bottle with a Teflon-lined cap. For long-term storage, use a secondary containment vessel to trap vapors.

• Light: Protect from light to prevent slow radical degradation (though less critical than for ethers).

Operational Safety

• Ventilation: ALWAYS handle in a certified chemical fume hood. Vapors are heavier than air and can travel to ignition sources.[2]

• Static Discharge: Use grounded glassware. The low conductivity and high flammability make static sparks a severe explosion hazard.

• PPE: Nitrile gloves, safety goggles, and flame-retardant lab coat.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 168476670, 2-Methylbutane-d12. Retrieved from [Link]

• United States Pharmacopeia (USP). General Chapter <467> Residual Solvents.[3][4][5] (Standard framework for solvent classification and analysis).

• Babij, N. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Org.[5] Process Res. Dev. (Reference for impurity shifts in d-solvents). Retrieved from [Link]

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• 2. 2-Methylbutane | 78-78-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Technical Procurement &amp; Handling Guide: 2-Methylbutane-d12 (Isopentane-d12)

Executive Summary

2-Methylbutane-d12 (Isopentane-d12), CAS 13351-96-7, is a specialized deuterated solvent and internal standard used in high-resolution NMR spectroscopy and mass spectrometry. With a boiling point (~27.8°C) hovering dangerously close to standard laboratory ambient temperatures, this reagent presents unique challenges in supply chain verification and experimental handling.

This guide provides a rigorous technical framework for sourcing "98 atom % D" grade isopentane, verifying its isotopic purity upon receipt, and handling it without compromising its integrity. The focus is on preventing isotopic fractionation and evaporative loss , the two primary failure modes for this volatile compound.

Chemical Profile & Critical Specifications[1]

Understanding the physical constraints of 2-Methylbutane-d12 is prerequisite to successful procurement. Unlike standard solvents (e.g., DMSO-d6), Isopentane-d12 is extremely volatile.

Chemical Structure

The molecule is fully deuterated at all carbon positions.

Figure 1: Structural connectivity of 2-Methylbutane-d12 showing deuteration sites.

Technical Specifications Table

Property	Value / Limit	Critical Note
CAS Number	13351-96-7	Distinct from unlabeled (78-78-4)
Isotopic Purity	≥ 98 atom % D	"98" is the industry standard; <98% compromises NMR integration.
Chemical Purity	≥ 98% (CP)	Impurities are often trace n-pentane-d12 or protonated isomers.
Boiling Point	~27–28 °C	High Risk: Evaporates rapidly at room temp.[1]
Flash Point	-51 °C	Extremely Flammable.[2]
Density	~0.73 g/mL	Denser than protonated analog (0.62 g/mL) due to mass effect.

Strategic Sourcing: Commercial Suppliers

The market for Isopentane-d12 is consolidated among a few primary manufacturers and their distributors. When selecting a supplier, prioritize packaging integrity over price. Due to the low boiling point, septum-sealed bottles often suffer from slow leakage during transit. Flame-sealed ampoules are strongly recommended.

Supplier Comparison Matrix

Supplier	Product Code	Purity Spec	Packaging Options	Primary Region
Cambridge Isotope Labs (CIL)	DLM-2937	98% D	Ampoules (0.5g - 5g)	Global / North America
Sigma-Aldrich (Merck)	13351-96-7	98 atom % D	Ampoules, Septum Vials	Global / Europe
C/D/N Isotopes	D-0630	98 atom % D	Break-seal Flasks	North America
Zeochem	Custom	98%+ D	Bulk / Custom Cylinders	Europe / Global

Procurement Recommendation: For quantitative NMR (qNMR) or long-term storage, order CIL or C/D/N products in flame-sealed glass ampoules . Avoid septum vials unless the product will be consumed immediately upon receipt.

Incoming Quality Assurance (IQA) Protocol

Upon receipt, the integrity of the deuteration must be verified.[3] The following workflow ensures you validate the material without losing it to evaporation.

Figure 2: Incoming Quality Assurance workflow emphasizing temperature control.

Verification Method: 1H-NMR "Proton Deficit"

To verify 98% D without a specialized deuterium probe:

• Standard: Mix a known mass of Isopentane-d12 with a known mass of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Solvent: Use CDCl3 or C6D6.

• Acquisition: Run a standard 1H-NMR.

• Calculation: Integrate the residual proton peaks of the isopentane (typically 0.8–1.5 ppm region). Compare the observed integral to the theoretical integral of a fully protonated sample.

  • Target: Observed integral should be ≤ 2% of the theoretical value.

Advanced Handling & Storage

The Golden Rule: Never open a vessel of Isopentane-d12 at room temperature (>22°C).

The "Cold-Trap" Dispensing Protocol

Due to the 27.8°C boiling point, handling at room temperature introduces significant error and safety risk (pressure buildup).

• Pre-Cooling: Store the solvent at 4°C (fridge) or -20°C (freezer).

• Equipment Prep: Pre-chill all syringes, pipette tips, and receiving vials on dry ice or in a -20°C freezer for 15 minutes before use.

• Transfer:

  • Remove source bottle from cold storage.

  • Immediately withdraw volume using the chilled syringe .

  • Inject into the destination vessel (e.g., NMR tube) which should also be chilled.

  • Cap immediately.

• Sealing: Parafilm is insufficient. Use Teflon tape on threads and store upright.

Storage Hierarchy

• Optimal: Flame-sealed ampoule at 4°C (Dark).

• Working: Septum vial with crimp cap at -20°C. Note: Cold shrinks the septum; ensure the crimp is tight to prevent air ingress.

• Avoid: Screw-cap vials at Room Temperature (High risk of total evaporation).

Applications in High-Res Analytics

NMR Spectroscopy

Isopentane-d12 is transparent in the 1H-NMR spectrum, except for residual quintets at 0.85 ppm and 1.15 ppm . It is ideal for:

• Low-Temperature NMR: It remains liquid down to -160°C, making it a superior solvent for studying unstable intermediates or dynamic processes (conformational flipping) that require ultra-low temperatures where CDCl3 would freeze.

• Aliphatic Region Studies: When the analyte has signals masked by common solvents like DMSO or Acetone.

Mass Spectrometry

Used as a standard in Cold Spray Ionization (CSI) or as a reagent gas in Chemical Ionization (CI) where a deuterated adduct is required to elucidate molecular weight via mass shift (+12 Da).

References

• Sigma-Aldrich. 2-Methylbutane-d12 Product Specification & SDS. Retrieved from

• C/D/N Isotopes. Isopentane-d12 (D-0630) Technical Data. Retrieved from

• Cambridge Isotope Laboratories. 2-Methylbutane (D12, 98%) Product Page. Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6556: Isopentane. Retrieved from

• Zhao, H., et al. (2008). Enthalpies of Vaporization and Vapor Pressures of Some Deuterated Hydrocarbons. Journal of Chemical & Engineering Data. (Demonstrates inverse isotope effects on vapor pressure).

Sources

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• 2. lookchem.com [lookchem.com]
• 3. chromservis.eu [chromservis.eu]

Strategic Utilization of Deuterated Hydrocarbons in Research &amp; Development

A Technical Guide for High-Precision Analytics and Therapeutic Engineering

Executive Summary

Deuterated hydrocarbons—molecules where protium (

H) is replaced by deuterium ( H or D)—are not merely passive solvents or expensive reagents; they are precision tools that exploit quantum mechanical differences to control chemical kinetics and analytical specificity.[1] This guide synthesizes the physicochemical basis of deuteration with its critical applications in NMR spectroscopy, quantitative mass spectrometry (IDMS), and the emerging field of deuterated pharmacophores.

The Physics of the C-D Bond: The Foundation of Utility

To apply deuterated hydrocarbons effectively, one must understand the Kinetic Isotope Effect (KIE) . The utility of deuterium stems from its doubled mass relative to protium, which alters the vibrational frequency of chemical bonds.

• Zero Point Energy (ZPE): The C-D bond has a lower ZPE than the C-H bond.[2][3][4]

• Bond Strength: Because the C-D bond sits lower in the potential energy well, the activation energy (

  ) required to break it is significantly higher.[2][5]

• Outcome: Homolytic or heterolytic cleavage of a C-D bond is slower than that of a C-H bond.

Table 1: Comparative Physical Properties (C-H vs. C-D)

Property	Carbon-Protium ( C- H)	Carbon-Deuterium ( C- H)	Impact
Bond Length	~1.09 Å	~1.09 Å (Slightly shorter avg)	Minimal steric change; bio-isostere.
Vibrational Freq.	~2900 cm	~2100 cm	Distinct IR/Raman signatures.
Bond Dissociation	~98 kcal/mol	~100 kcal/mol (+1.2-1.5 kcal)	Primary KIE: Rate limiting step retardation.
Spin Quantum No.			NMR: Quadrupolar relaxation; distinct resonance.

NMR Spectroscopy: The Solvent Standard

In Nuclear Magnetic Resonance (NMR), deuterated solvents (e.g., Chloroform-

, DMSO- ) serve two non-negotiable functions: Signal Transparency and Field Stabilization (Locking) .

The Deuterium Lock Mechanism

Modern NMR magnets are superconducting solenoids that suffer from inevitable, minute field drifts over time.[6][7] The "Lock" is essentially a secondary, dedicated spectrometer tuned to the frequency of deuterium.

• Protocol: The spectrometer continuously monitors the deuterium resonance of the solvent.

• Feedback Loop: If the magnetic field (

  ) drifts, the deuterium frequency shifts.[7] The system detects this error and applies a corrective current to room-temperature shim coils to maintain field homogeneity.

• Causality: Without a deuterated solvent (or external lock), long-term acquisitions (like

  C or 2D-NMR) would suffer from line broadening due to field drift.

Table 2: Common Deuterated Solvents & Applications

Solvent	Chemical Shift ( , ppm)	Freezing Point	Application Note
Chloroform- (CDCl )	7.26	-64°C	Standard for non-polar organics. High solubility, low cost.
DMSO-	2.50	18.5°C	Universal solvent for polar/H-bonding compounds. Warning: Hygroscopic (absorbs H O peak at 3.33 ppm).
Methanol-	3.31, 4.87 (OH)	-98°C	Used for polar compounds; exchangeable protons (OH/NH) will disappear.
Deuterium Oxide (D O)	4.79	3.8°C	Biological samples, peptides. Forces H-D exchange on labile protons.

Mass Spectrometry: Isotope Dilution (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantification. It relies on the principle that a stable isotope-labeled (SIL) internal standard behaves nearly identically to the analyte during extraction and ionization but is spectrally distinct.

Workflow Logic

• Matrix Independence: By spiking the SIL before sample preparation, any loss of analyte during extraction (e.g., SPE, LLE) is mirrored by the SIL.

• Ionization Correction: In LC-MS, co-eluting matrix components can suppress ionization. Since the SIL co-elutes with the analyte, both suffer identical suppression. The ratio remains constant.

Protocol: High-Precision IDMS

• Synthesis/Selection: Obtain a deuterated standard (e.g., Analyte-

  or - ). Crucial: Ensure the deuterium is on a non-exchangeable position (avoid OH, NH, SH).

• Spiking: Add a known mass of SIL to the sample matrix prior to any manipulation.

• Equilibration: Allow 15-30 mins for the SIL to integrate into the matrix (protein binding equilibrium).

• Extraction: Perform LLE, PPT, or SPE.

• Analysis: Inject into LC-MS/MS. Monitor Transition A (Analyte) and Transition B (SIL).

• Calculation: Plot Area

  / Area vs. Concentration.

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow ensuring correction for extraction losses and matrix effects.

Drug Development: The "Deuterium Switch"

In medicinal chemistry, the "Deuterium Switch" involves replacing specific hydrogen atoms at metabolic "hotspots" with deuterium. This increases the bond strength, slowing down metabolism by Cytochrome P450 (CYP) enzymes without altering the drug's binding affinity to its target.

Case Study: Deutetrabenazine (Austedo®)[8][]

• Parent Drug: Tetrabenazine (treats Huntington’s chorea).[8][10]

• Issue: Rapid metabolism by CYP2D6 leads to fluctuating plasma levels and frequent dosing.

• Solution: Deuteration of the methoxy groups.

• Result: Slower breakdown (primary KIE), extended half-life, and reduced peak-to-trough variability, improving safety and compliance [1, 4].

Figure 2: The "Deuterium Switch" mechanism. Stronger C-D bonds resist CYP-mediated oxidative dealkylation, extending therapeutic duration.

Mechanistic Probing: Determining the Rate-Limiting Step

Researchers use KIE to determine if C-H bond breaking is the rate-determining step (RDS) in a reaction mechanism.

Protocol: Non-Competitive KIE Determination

• Setup: Run two parallel reactions under identical conditions.

  • Reaction A: Substrate-H + Reagents.

  • Reaction B: Substrate-D + Reagents.

• Measurement: Monitor initial rates (

  ) via NMR or UV-Vis.

• Calculation:

  .

Interpretation of Results:

• Primary KIE (

  ): Indicates the C-H bond is breaking in the Rate Determining Step (RDS) [2].

• Secondary KIE (

  ): The C-H bond is not breaking but undergoes a hybridization change (e.g., to ) during the RDS.

• Unity (

  ): The C-H bond is not involved in the RDS.

References

• FDA Center for Drug Evaluation and Research. (2017). AUSTEDO (deutetrabenazine) Prescribing Information. U.S. Food and Drug Administration.[10][11][12] Link

• BenchChem. (2025). A Comparative Analysis of Primary vs. Secondary Kinetic Isotope Effects. Link

• Cornell University NMR Facility. (n.d.). What is lock? Cornell University. Link

• Huntington Study Group. (2017). FDA approves deutetrabenazine (AUSTEDO™) to treat chorea.[8][10] Link

• BOC Sciences. (2025).[] Approved Deuterated Drugs.[10][13][14][15]

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Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of 2-Methylbutane-d12 in Environmental Samples

Introduction: The Imperative for Precision in Volatile Organic Compound Analysis

In the realm of environmental science, the accurate and precise quantification of volatile organic compounds (VOCs) is paramount for safeguarding public health and monitoring ecosystem integrity. VOCs, which can originate from both industrial and natural sources, are common contaminants in air, water, and soil.[1] 2-Methylbutane (isopentane), a branched-chain alkane, is one such VOC, often found in urban air and used as a solvent and in the production of various materials.[2][3][4] Given its volatility and potential environmental impact, its accurate measurement is crucial.

The inherent volatility of compounds like 2-methylbutane, coupled with the complexity of environmental matrices, presents significant analytical challenges.[5] These challenges include sample loss during preparation and potential matrix effects that can suppress or enhance the analytical signal.[6][7] To overcome these obstacles, the gold standard in quantitative analysis is the use of stable isotope-labeled internal standards, a technique known as isotope dilution mass spectrometry (IDMS).[6][8][9] This application note provides a comprehensive guide to the use of 2-methylbutane-d12, a deuterated analog of 2-methylbutane, as an internal standard for the robust and accurate quantification of 2-methylbutane and other related volatile alkanes in environmental samples.

The foundational principle of IDMS is the addition of a known quantity of a deuterated standard to the sample at the initial stage of the analytical process.[8] Because the deuterated standard is chemically and physically almost identical to the native analyte, it experiences the same behavior and potential losses during extraction, cleanup, and analysis.[6][8] A mass spectrometer can differentiate between the analyte and the deuterated internal standard due to their mass difference, allowing for a highly accurate calculation of the analyte's concentration based on their response ratio.[8][10]

Physicochemical Properties of 2-Methylbutane and its Deuterated Analog

Understanding the physicochemical properties of both the analyte and the internal standard is critical for method development. 2-Methylbutane is a colorless, highly volatile liquid with a gasoline-like odor.[2][3] Its deuterated counterpart, 2-methylbutane-d12, shares these properties but has a higher molecular weight due to the substitution of hydrogen atoms with deuterium.

Property	2-Methylbutane (Isopentane)	2-Methylbutane-d12
CAS Number	78-78-4[3][11]	13351-96-7[12][13]
Molecular Formula	C₅H₁₂[2]	C₅D₁₂
Molecular Weight	72.15 g/mol [11]	84.22 g/mol [12][13]
Boiling Point	~30 °C[3][11]	Not specified, but expected to be very similar to the non-deuterated form.
Melting Point	-160 °C[11]	Not specified, but expected to be very similar to the non-deuterated form.
Density	0.62 g/mL at 25 °C[3]	Not specified, but expected to be slightly higher than the non-deuterated form.
Vapor Pressure	11.17 psi at 20 °C[11]	Not specified, but expected to be very similar to the non-deuterated form.
Solubility in Water	Low[2]	Low
Isotopic Enrichment	Not Applicable	Typically ≥98 atom % D[13]

Analytical Workflow for VOC Analysis using 2-Methylbutane-d12

The following diagram illustrates the typical workflow for the analysis of volatile organic compounds in environmental samples using 2-methylbutane-d12 as an internal standard.

Sources

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• 2. Page loading... [wap.guidechem.com]
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Application Note: 2-Methylbutane-d12 as a Specialized Solvent for Spectroscopic Analysis

Introduction: Unlocking New Frontiers in Spectroscopic Analysis with 2-Methylbutane-d12

In the realm of molecular characterization, the choice of solvent is paramount to acquiring high-quality spectroscopic data. While common deuterated solvents like chloroform-d and DMSO-d6 are staples in many laboratories, there exists a class of specialized solvents that enable analysis under unique experimental conditions.[1][2][3][4] 2-Methylbutane-d12 (perdeuterated isopentane) emerges as a powerful, albeit niche, solvent for researchers working with non-polar analytes, particularly at low temperatures. Its unique physical properties, including a very low freezing point and chemical inertness, open the door to studies that are inaccessible with conventional solvents.

This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 2-Methylbutane-d12 in various spectroscopic techniques. We will delve into the causality behind its selection, provide detailed protocols for its use, and present data to support its application in nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and as a medium for specialized mass spectrometry sample preparation.

Core Properties and Advantages of 2-Methylbutane-d12

The utility of 2-Methylbutane-d12 as a spectroscopic solvent is rooted in its distinct physicochemical properties, which are largely inferred from its non-deuterated analogue, 2-methylbutane (isopentane).[5][6]

Property	Value	Significance in Spectroscopy
Molecular Formula	C5D12	Perdeuteration minimizes solvent-derived signals in ¹H NMR.[1][3]
Molecular Weight	84.22 g/mol [7]	Influences diffusion and viscosity.
Boiling Point	~28 °C (for C5H12)[5][6]	High volatility allows for easy sample recovery. Requires careful handling to prevent evaporation.
Melting Point	~ -160 °C (for C5H12)[5]	Excellent for low-temperature experiments, maintaining a liquid state over a wide range.
Density	~0.62 g/cm³ (for C5H12 at 20°C)[5]	Low density can be a factor in sample layering or separation.
Polarity	Non-polar	Ideal for dissolving non-polar compounds such as lipids, polymers, and organometallics.
Chemical Inertness	High	Unlikely to react with most analytes, ensuring sample integrity.[3]

The primary advantages of 2-Methylbutane-d12 can be summarized as:

• Exceptional Low-Temperature Performance: Its extremely low freezing point makes it a solvent of choice for variable-temperature NMR and IR studies aimed at observing dynamic processes, trapping reactive intermediates, or simplifying complex spectra.

• Suitability for Non-Polar Analytes: It readily dissolves compounds with low polarity, a common challenge with more polar deuterated solvents.

• High Volatility: The low boiling point simplifies the removal of the solvent post-analysis, which is crucial for sample recovery.

• Spectroscopic Transparency: Being a deuterated alkane, it has minimal interfering signals in ¹H NMR and offers clear windows in the IR spectrum.

Application in Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterated solvents are essential in NMR to avoid "swamping" the analyte signals with those of the solvent.[1] 2-Methylbutane-d12 is particularly valuable for low-temperature NMR experiments.

Protocol for Low-Temperature ¹H NMR using 2-Methylbutane-d12:

• Sample Preparation:

  • Ensure the analyte is dry and free of any residual protonated solvents.

  • In a clean, dry NMR tube, dissolve the non-polar analyte in an appropriate volume of 2-Methylbutane-d12 (typically 0.5-0.7 mL).

  • Due to its high volatility, it is advisable to prepare the sample in a cold environment (e.g., on ice or in a cold room) to minimize evaporation.

  • Cap the NMR tube securely with a high-quality cap to prevent solvent loss and contamination with atmospheric moisture.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Allow the sample to equilibrate to the initial temperature of the probe.

  • Lock the spectrometer on the deuterium signal of 2-Methylbutane-d12. The lock signal is crucial for stabilizing the magnetic field.[3]

  • Shim the sample to achieve optimal magnetic field homogeneity. This may need to be repeated as the temperature is changed.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum at the initial temperature.

  • Gradually lower the temperature to the desired setpoint. Allow the sample to fully equilibrate at each new temperature before acquiring a spectrum.

  • Monitor the lock signal and re-shim as necessary, as temperature gradients can affect field homogeneity.

  • Acquire spectra at each temperature of interest to observe changes in chemical shifts, coupling constants, or the emergence of new signals corresponding to different conformers or reaction intermediates.

Causality in Experimental Choices:

• Why 2-Methylbutane-d12? For studying the conformational dynamics of a non-polar molecule at temperatures below -100 °C, solvents like chloroform-d (freezing point ~ -63.5 °C) or toluene-d8 (freezing point ~ -95 °C) would solidify. 2-Methylbutane-d12 remains liquid, allowing the experiment to proceed.

• Why gradual cooling? Rapid cooling can cause thermal shock to the NMR tube, leading to breakage. It also ensures that the sample temperature is uniform, which is critical for accurate spectral measurements.

Application in Infrared (IR) Spectroscopy

In IR spectroscopy, the solvent must be transparent in the spectral regions of interest. 2-Methylbutane, and by extension its deuterated counterpart, is a simple alkane with characteristic C-H (or C-D) stretching and bending vibrations, leaving large portions of the mid-IR range free from interference.

Protocol for Solution-Phase IR Spectroscopy:

• Sample Preparation:

  • Prepare a solution of the analyte in 2-Methylbutane-d12 at a concentration that gives an optimal absorbance (typically between 0.1 and 1.0).

  • Due to its volatility, use a gas-tight syringe for transferring the solution.

• Cell Assembly:

  • Select an appropriate IR solution cell with windows that are transparent in the desired spectral region (e.g., NaCl or KBr).

  • Inject the sample solution into the cell and seal it to prevent evaporation.

• Data Acquisition:

  • Acquire a background spectrum of the empty, clean cell.

  • Acquire a background spectrum of the cell filled with 2-Methylbutane-d12. This will be used to subtract the solvent's absorbance features.

  • Acquire the spectrum of the sample solution.

  • Process the data by subtracting the solvent spectrum from the sample solution spectrum to obtain the spectrum of the analyte.

Diagram of the IR Spectroscopy Workflow

Caption: Comparison of snap freezing in 2-methylbutane versus direct liquid nitrogen immersion.

Conclusion and Best Practices

2-Methylbutane-d12 is a highly specialized solvent that offers significant advantages for the spectroscopic analysis of non-polar compounds at very low temperatures. Its unique properties make it an invaluable tool for researchers in fields ranging from materials science to biochemistry.

Key Takeaways and Best Practices:

• Handling and Storage: Due to its high volatility and flammability, always handle 2-Methylbutane-d12 in a fume hood and store it in a tightly sealed container in a cool, well-ventilated area.

• Preventing Contamination: Use dry glassware and handle under an inert atmosphere where possible to prevent contamination with water, which can obscure spectral data. [2]* Temperature Control: When conducting variable-temperature experiments, allow for sufficient equilibration time at each temperature setpoint to ensure data accuracy.

• Safety First: Always be aware of the material's safety data sheet (MSDS), paying close attention to its flammability and potential hazards.

By understanding the principles behind its application and adhering to the protocols outlined in this note, researchers can confidently employ 2-Methylbutane-d12 to achieve high-quality spectroscopic data in challenging experimental contexts.

References

• Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR. Retrieved from [Link]

• UCHEM. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. Retrieved from [Link]

• Scharlab. (n.d.). Solvents, deuterated for NMR for laboratory. Retrieved from [Link]

• HBMI Core. (n.d.). Preparation of Frozen specimens. Retrieved from [Link]

• Thomas Jefferson University. (n.d.). Step by Step instruction for frozen sample preparation for histology assay in non- histopathology lab environment Note. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). infrared spectrum of 2-methylbutane. Retrieved from [Link]

• ResearchGate. (2018, February 16). Anyone have a snap freezing protocol involving 2-methylbutane or equivalent reagent and dry ice?. Retrieved from [Link]

• University of Rochester Medical Center. (2016, December 16). Experimental Pathology Research Laboratory: Freezing tissues for histology. Retrieved from [Link]

• Pathology Services Core. (n.d.). Frozen Tissue Preparation. Retrieved from [Link]

• Eqipped. (n.d.). 2-Methylbutane 99% Pure | High-Grade Spectroscopy Solvent. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methylbutane-d12. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Butane, 2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Microwave spectroscopy and conformations of 2-methylbutane and 2,3-dimethylbutane. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Frozen Tissue Preparation - Cancer Histology Core. Retrieved from [Link]

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Application Note: Mastering Cryosectioning with Isopentane for Superior Biological Tissue Analysis

Introduction: The Criticality of Cryopreservation in Modern Research

In the landscape of cellular and molecular biology, the precise spatial localization of proteins, nucleic acids, and other macromolecules within a tissue sample is paramount. Cryosectioning, a technique that involves the rapid freezing and subsequent slicing of biological specimens, stands as a cornerstone for a multitude of advanced analytical methods, including immunohistochemistry (IHC), in situ hybridization (ISH), and spatial transcriptomics.[1][2] The primary objective of this process is to preserve the tissue architecture and molecular integrity in a near-native state, free from the artifacts often introduced by traditional fixation and paraffin-embedding methods.[3]

A pivotal step in achieving high-quality cryosections is the initial freezing of the tissue. Slow freezing is the nemesis of morphological preservation, as it allows for the formation of large ice crystals that can rupture cell membranes and disrupt the delicate tissue architecture, resulting in a "Swiss cheese" effect.[4][5] To circumvent this, flash-freezing, or snap-freezing, is employed to vitrify the tissue—transitioning the water within the cells into an amorphous, glass-like state.[5] This is where isopentane (2-methylbutane), pre-chilled to cryogenic temperatures, demonstrates its superiority as a heat transfer medium.

The Isopentane Advantage: A Deep Dive into the Biophysics of Flash-Freezing

While liquid nitrogen (-196°C) is readily available and intuitively seems like an ideal cryogen, its direct application for freezing tissue is often counterproductive.[4][5] When a relatively warm tissue sample is plunged into liquid nitrogen, the liquid boils violently at the point of contact, creating an insulating layer of nitrogen gas known as the Leidenfrost effect.[4][5] This vapor barrier significantly impedes heat transfer, leading to a slower and uneven freezing process, which can paradoxically increase the formation of damaging ice crystals and cause the tissue block to crack.[4][5][6]

Isopentane, with its high thermal conductivity and a freezing point of approximately -160°C, circumvents this issue.[5] When chilled with liquid nitrogen or a dry ice slurry, isopentane remains in a liquid state at temperatures that facilitate extremely rapid and uniform heat extraction from the tissue sample, without the formation of an insulating vapor barrier.[5] This ensures a consistent and swift freezing process, which is critical for preserving the fine cellular details required for high-resolution imaging and analysis.

Comprehensive Protocol for Cryosectioning of Biological Tissues Using Isopentane

This protocol provides a detailed workflow for the cryosectioning of both fresh and fixed biological tissues.

I. Pre-Freezing Preparations: Setting the Stage for Success

Proper preparation before the freezing step is crucial for obtaining high-quality frozen blocks.

A. For Fresh Tissues:

• Tissue Dissection: Promptly after dissection, handle the tissue gently to avoid mechanical damage. The thickness of the tissue sample should ideally not exceed 5 mm to ensure rapid and uniform freezing.[7]

• Orientation: The orientation of the tissue within the cryomold is critical for subsequent analysis. It is highly recommended to photograph the tissue in its final orientation within the cryomold before freezing.[2]

• Embedding: Place the tissue in an appropriately sized cryomold and cover it completely with Optimal Cutting Temperature (OCT) compound.[8] Work to eliminate any air bubbles, especially around the tissue, as they can interfere with sectioning.[4]

B. For Fixed Tissues:

• Fixation: Tissues can be fixed by immersion in a suitable fixative (e.g., 4% paraformaldehyde) for a duration appropriate for the tissue type and size (typically 4-24 hours).[9]

• Cryoprotection: Following fixation, the tissue must be cryoprotected to prevent ice crystal formation during freezing. This is achieved by equilibrating the tissue in a sucrose solution. Typically, the tissue is incubated in 15% sucrose in PBS until it sinks, followed by incubation in 30% sucrose in PBS until it sinks again.[10]

• Embedding: After cryoprotection, blot the tissue to remove excess sucrose solution and embed it in OCT within a cryomold as described for fresh tissues.

II. The Flash-Freezing Workflow

This section details the core process of flash-freezing the embedded tissue in a chilled isopentane bath.

Workflow Diagram:

Caption: A streamlined workflow for cryosectioning biological tissues.

Step-by-Step Freezing Protocol:

• Prepare the Isopentane Bath: In a chemical fume hood, place a stainless steel or Pyrex beaker containing isopentane into a Dewar flask filled with liquid nitrogen or a container with a dry ice slurry.[4][11]

  • For Liquid Nitrogen: The isopentane should be cooled until it becomes opaque and a rim of frozen isopentane appears, indicating a temperature of approximately -150°C.[10][12] This process typically takes about 5-10 minutes.[4][12]

  • For Dry Ice: Slowly add dry ice pellets to the isopentane. The mixture is ready when the vigorous bubbling subsides, indicating a temperature of about -78°C.[2]

• Freeze the Tissue Block: Using long forceps, carefully lower the cryomold containing the tissue and OCT into the chilled isopentane.[12] Do not fully submerge the mold to prevent isopentane from flooding the top of the OCT block.[4][8]

• Monitor Freezing: Hold the mold in the isopentane until the OCT becomes completely white and solidified.[8] This usually takes between 20 seconds to 5 minutes, depending on the size of the block.[2][12] Avoid leaving the block in the isopentane for too long, as this can cause it to crack.[7]

• Storage: Once frozen, remove the block from the isopentane, allow any excess to evaporate, and place it on dry ice.[8][12] For long-term storage, wrap the individual blocks in pre-cooled aluminum foil to prevent dehydration and store them in a sealed container at -80°C.[4][13]

Quantitative Parameters for Freezing:

Parameter	Value	Rationale
Isopentane Temperature (with Liquid N2)	~ -150°C	Ensures extremely rapid freezing to minimize ice crystal formation.[10][12]
Isopentane Temperature (with Dry Ice)	~ -78°C	Sufficient for rapid freezing of many tissue types.[2]
Tissue Thickness	≤ 5 mm	Facilitates uniform and rapid heat transfer.[7]
Freezing Time	20 sec - 5 min	Dependent on block size; ensures complete solidification without cracking.[2][12]
Storage Temperature	-80°C	Preserves tissue integrity for long-term storage.[4][8]

III. Cryostat Sectioning and Slide Mounting

• Equilibration: Transfer the frozen tissue block to the cryostat chamber, typically set between -20°C and -25°C, and allow it to equilibrate for at least 30-60 minutes before sectioning.[7][14][15]

• Mounting and Trimming: Mount the block onto the cryostat specimen disk and trim the block face until the desired tissue plane is exposed.[7]

• Sectioning: Cut sections at the desired thickness, usually between 5-10 µm.[7] An anti-roll plate can be used to prevent the sections from curling. A fine-tip paintbrush can also aid in handling the delicate sections.[14]

• Slide Mounting: Bring a room-temperature, positively charged microscope slide close to the section. The temperature difference will cause the section to adhere to the slide.[16]

• Drying and Storage: Air dry the slides for 30 minutes to an hour at room temperature before staining or storage. For short-term storage, slides can be kept at -80°C.[7]

Troubleshooting Common Cryosectioning Issues

Problem	Probable Cause(s)	Recommended Solution(s)
"Swiss Cheese" Appearance (Ice Crystal Artifacts)	Freezing was too slow.	Ensure isopentane is sufficiently cooled before immersing the tissue. Use a smaller tissue piece if possible.[4][5]
Cracked Tissue Block	Freezing was uneven or too prolonged. The block was too cold during sectioning.	Avoid direct contact with liquid nitrogen.[4][5] Do not leave the block in cold isopentane longer than necessary.[7] Allow the block to equilibrate fully to the cryostat temperature.
Sections Curl or Shred During Cutting	The block or cryostat chamber is too cold. The blade is dull.	Allow the block to warm slightly within the cryostat. Briefly placing a gloved finger on the block face can help.[14] Use a new, sharp blade.[17]
Sections Do Not Adhere to the Slide	Slides are not at room temperature or are not charged.	Use pre-cleaned, positively charged slides and ensure they are at room temperature before picking up the section.
Chatter (Thick and Thin Bands in Section)	The block or blade is not securely clamped. The cutting speed is inconsistent.	Ensure all components in the cryostat are tightly secured. Maintain a smooth, consistent cutting motion.

Safety Precautions for Handling Isopentane

Isopentane is a highly flammable and volatile liquid that requires careful handling in a laboratory setting.[18][19]

• Ventilation: Always handle isopentane in a certified chemical fume hood to avoid the inhalation of vapors.[11][18]

• Ignition Sources: Keep isopentane away from all potential ignition sources, including open flames, sparks, and hot surfaces. Use spark-proof tools when working with isopentane.[18][19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves.[18] For large spills, a vapor respirator may be necessary.[18]

• Storage: Store isopentane in a tightly sealed container in a cool, well-ventilated, flammable-rated storage cabinet.[18]

• Disposal: Dispose of isopentane waste according to your institution's hazardous waste guidelines.

Conclusion

The use of chilled isopentane for the flash-freezing of biological tissues is a scientifically validated and superior method for preserving tissue morphology and antigenicity. By understanding the principles of rapid heat transfer and meticulously following a well-defined protocol, researchers can consistently produce high-quality cryosections suitable for the most demanding downstream applications. Adherence to safety protocols is non-negotiable to ensure a safe and productive research environment. This guide provides the foundational knowledge and practical steps for researchers to master this essential technique, thereby enhancing the reliability and impact of their scientific findings.

References

• Roberts, K., & Tuck, E. (2019). Embedding and freezing fresh human tissue in OCT using isopentane v3. protocols.io. [Link]

• SciSpace. (2019). Embedding and freezing fresh human tissue in OCT using isopentane. [Link]

• Scribd. (n.d.). Isopentane Safety Guide. Retrieved from [Link]

• The University of Alabama at Birmingham. (n.d.). Freezing Tissues For Cryosectioning. Retrieved from [Link]

• Bio-Techne. (n.d.). Chromogenic Immunohistochemistry IHC Staining of Frozen Tissue Protocol. Retrieved from [Link]

• Airgas. (2021). Isopentane (2-Methylbutane) - SAFETY DATA SHEET. Retrieved from [Link]

• Akoya Biosciences. (n.d.). Tips and recommendations for freezing specimens. Retrieved from [Link]

• University of Florida. (n.d.). Frozen Tissue Preparation | Pathology Services Core. Retrieved from [Link]

• Experimental Pathology Research Laboratory. (2016). Freezing tissues for histology. Retrieved from [Link]

• Geneticist Inc. (2019). Tissue Freezing Techniques. Retrieved from [Link]

• PubMed. (1987). Heat transfer during cryopreservation by perfusion through the vascular system. [Link]

• FAO. (n.d.). Basic principles of cryopreservation. Retrieved from [Link]

• Bio-Techne. (n.d.). IHC Sample Preparation: Cryosectioning vs. Paraffin. Retrieved from [Link]

• Bitesize Bio. (2023). Can You Stand the Cold? Cryosectioning for Beginners. Retrieved from [Link]

• Climalife UK. (n.d.). ISOPENTANE. Retrieved from [Link]

• JoVE. (2019). Preparation of Mouse Retinal Cryo-sections for Immunohistochemistry. Retrieved from [Link]

• Pain Researcher. (2019). How to embed already frozen tissues in OCT. Retrieved from [Link]

• Pathology Services Core. (n.d.). Frozen Tissue Preparation. Retrieved from [Link]

• ResearchGate. (2025). Cryopreservation of biological samples – A short review. Retrieved from [Link]

• Journal of Cell Science. (1960). The Initial Cooling of Tissues in the Freezing-drying Technique. Retrieved from [Link]

• CTRNet. (2012). Snap Freezing of Tissue. Retrieved from [Link]

• protocols.io. (2019). Embedding and freezing fresh human tissue in OCT using isopentane. Retrieved from [Link]

• MDPI. (2020). Numerical Modeling of Heat and Mass Transfer during Cryopreservation Using Interval Analysis. Retrieved from [Link]

• Cureus. (2022). Cryopreservation: A Review Article. Retrieved from [Link]

• YouTube. (2022). Histology Hacks For Cryosectioning. Retrieved from [Link]

• YouTube. (2022). Cryosectioning of Fixed and Frozen Tissue. Retrieved from [Link]

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Application Note: The Critical Role of Cryogenic Quenching in Hydrogen/Deuterium Exchange Mass Spectrometry (HDX-MS) and the Potential of 2-METHYLBUTANE-D12 for Minimizing Back-Exchange

Introduction: Unveiling Protein Dynamics with HDX-MS

Hydrogen/Deuterium Exchange Mass Spectrometry (HDX-MS) has emerged as a powerful technique for investigating protein dynamics, conformational changes, and intermolecular interactions.[1][2] By monitoring the exchange of backbone amide hydrogens with deuterium from a buffered D₂O solution, researchers can gain invaluable insights into the solvent accessibility and hydrogen bonding networks within a protein.[3][4] This information is critical in various fields, including drug discovery, where understanding the conformational changes a protein undergoes upon ligand binding can guide the development of more effective therapeutics.[5][6]

The core principle of HDX-MS lies in the differential exchange rates of amide protons based on their local environment. Protons in flexible, solvent-exposed regions of a protein will exchange with deuterium more rapidly than those in stable, hydrogen-bonded structures like alpha-helices and beta-sheets.[2][7] The experiment involves incubating a protein in a D₂O buffer for a set period, followed by quenching the exchange reaction, proteolytic digestion, and analysis by mass spectrometry to measure the extent of deuterium uptake in different regions of the protein.[4][5]

The Achilles' Heel of HDX-MS: The Quenching Step and Back-Exchange

A critical step in the HDX-MS workflow is the quenching of the deuterium exchange reaction.[4][6] This is typically achieved by rapidly lowering the pH to approximately 2.5 and reducing the temperature to near 0°C.[1][5] Under these acidic and cold conditions, the rate of hydrogen exchange is slowed dramatically, effectively "freezing" the deuterium label in place for the duration of the analysis.[7][8]

However, a significant challenge in HDX-MS is the phenomenon of "back-exchange," where deuterons on the protein exchange back to protons from the aqueous environment during the quenching, digestion, and chromatographic separation steps.[9] This loss of the deuterium label can lead to an underestimation of the true extent of deuterium uptake and potentially obscure subtle but significant conformational changes. Minimizing back-exchange is therefore paramount for obtaining high-quality, reliable HDX-MS data.

The Role of Cryogenic Freezing in Preserving the Deuterium Label

Rapid freezing of the quenched sample is a crucial measure to further minimize back-exchange by arresting molecular motion and diffusion. While direct immersion in liquid nitrogen is common, it can lead to the formation of an insulating layer of gaseous nitrogen (the Leidenfrost effect), which can slow the cooling rate. A more effective method for rapid and uniform freezing is the use of a cryogenic bath, such as isopentane (2-methylbutane) cooled with dry ice. This technique, often referred to as "snap freezing," avoids the Leidenfrost effect and ensures a more consistent and rapid temperature drop throughout the sample.

2-METHYLBUTANE-D12: A Potential Advancement in Cryogenic Quenching

While standard isopentane is effective for snap freezing, for the exacting requirements of HDX-MS, the use of its deuterated counterpart, 2-METHYLBUTANE-D12 , presents a logical, albeit not yet widely documented, refinement. The rationale for using a deuterated cryogen is to create a completely aprotonic environment during the freezing process. This eliminates a potential source of proton contamination at the sample-cryogen interface, further safeguarding the incorporated deuterium label from back-exchange at this critical juncture.

The chemical properties of 2-METHYLBUTANE-D12 are provided in the table below:

Property	Value	Source
Molecular Formula	C₅D₁₂	[10]
Molecular Weight	84.22 g/mol	[10]
CAS Number	13351-96-7	[11]
Isotopic Enrichment	98 atom % D	[11]

Experimental Workflow and Protocols

The following section details a generalized HDX-MS workflow, with a specific focus on the quenching and cryogenic freezing steps.

Diagram of the HDX-MS Experimental Workflow

Caption: A generalized workflow for a bottom-up HDX-MS experiment.

Step-by-Step Protocol for HDX-MS with an Emphasis on Cryogenic Quenching

• Protein Sample Preparation:

  • Prepare the protein of interest in a suitable aqueous buffer at a known concentration.

  • Prepare a deuterated labeling buffer with the same composition as the protein buffer, but using D₂O. Adjust the pD to the desired value (typically around 7.0-8.0).

• Deuterium Labeling:

  • Initiate the exchange reaction by diluting the protein sample into the D₂O labeling buffer at a fixed ratio (e.g., 1:10).

  • Incubate the reaction mixture for a series of predetermined time points (e.g., 10s, 1min, 10min, 1h) at a constant temperature.

• Quenching and Cryogenic Freezing:

  • Prepare a quench buffer (e.g., 0.1 M glycine, pH 2.5) and chill it to 0°C on an ice bath.

  • Prepare a cryogenic bath by adding dry ice to 2-METHYLBUTANE-D12 in a Dewar flask until the bubbling subsides, indicating the bath has reached approximately -78°C.

  • At each time point, withdraw an aliquot of the labeling reaction and add it to the chilled quench buffer with rapid mixing.

  • Immediately following quenching, immerse the sample vial into the 2-METHYLBUTANE-D12/dry ice bath to snap-freeze the sample.

  • Store the frozen samples at -80°C until analysis.

• LC-MS Analysis:

  • Thaw the frozen sample immediately before injection into the LC-MS system.

  • The sample is injected onto an online pepsin column for digestion at a low temperature (e.g., 0°C).

  • The resulting peptides are trapped and separated by ultra-performance liquid chromatography (UPLC) at low temperature.

  • The eluted peptides are analyzed by a high-resolution mass spectrometer.

• Data Analysis:

  • The mass spectra are analyzed to determine the centroid mass of the isotopic envelope for each peptide at each time point.

  • The deuterium uptake for each peptide is calculated by comparing the mass of the deuterated peptide to its non-deuterated control.

  • The deuterium uptake data is then plotted as a function of time to generate uptake plots for different regions of the protein.

Logical Framework for Minimizing Back-Exchange

The following diagram illustrates the key considerations and steps to minimize back-exchange throughout the HDX-MS workflow.

Caption: Key strategies to mitigate back-exchange at different stages of the HDX-MS experiment.

Conclusion

The integrity of the deuterium label is the cornerstone of reliable HDX-MS analysis. While the standard quenching protocol of low pH and low temperature is effective at slowing the hydrogen exchange rate, the subsequent cryogenic freezing step is critical for preserving this label until analysis. The use of a deuterated cryogen such as 2-METHYLBUTANE-D12 for snap freezing offers a potential refinement to the HDX-MS workflow by eliminating a source of proton contamination during this crucial step. While further studies are needed to quantify the specific improvement in back-exchange reduction with this method, the underlying principle aligns with the overarching goal of maintaining the highest possible fidelity of the deuterium label. As the field of structural proteomics continues to push the boundaries of sensitivity and resolution, such incremental improvements in sample handling and preparation will be essential for unlocking even more detailed insights into the dynamic world of proteins.

References

• Chalmers, M. J., Busby, S. A., Pascal, B. D., West, G. M., & Griffin, P. R. (2011). A hydrogen/deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis. Methods in Molecular Biology, 747, 139-158.
• Engen, J. R. (2009). Analysis of protein conformation and dynamics by hydrogen/deuterium exchange mass spectrometry. Analytical Chemistry, 81(19), 7870-7875.
• Englander, S. W., & Kallenbach, N. R. (1983). Hydrogen exchange and structural dynamics of proteins and nucleic acids. Quarterly Reviews of Biophysics, 16(4), 521-655.
• Hamuro, Y., & Coales, S. J. (2018). Optimization of Feasibility Stage for Hydrogen/Deuterium Exchange Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 29(3), 623–629.
• Konermann, L., Pan, J., & Liu, Y. H. (2011). Hydrogen exchange mass spectrometry for studying protein structure and dynamics. Chemical Society Reviews, 40(3), 1224-1234.
• Masson, G. R., Burke, J. E., Ahn, N. G., Anand, G. S., Borchers, C., Brier, S., ... & Rand, K. D. (2019). Recommendations for performing, interpreting and reporting hydrogen deuterium exchange mass spectrometry (HDX-MS) experiments.

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 168476670, 2-Methylbutane-d12. Retrieved February 13, 2026 from [Link].

• Rand, K. D., Zehl, M., Jørgensen, T. J., & Jensen, O. N. (2014). A simple and robust online digestion and desalting setup for hydrogen/deuterium exchange mass spectrometry. Rapid Communications in Mass Spectrometry, 28(11), 1269-1276.
• Wales, T. E., & Engen, J. R. (2006). Hydrogen exchange mass spectrometry for the analysis of protein dynamics. Mass Spectrometry Reviews, 25(1), 158-170.
• Zhang, Z., & Smith, D. L. (1993).

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Technical Notes & Optimization

How to address isotopic exchange in 2-METHYLBUTANE-D12 standards.

Welcome, researchers and drug development professionals. This guide provides in-depth technical support for addressing potential isotopic exchange in 2-methylbutane-d12 standards. As a fully deuterated aliphatic hydrocarbon, 2-methylbutane-d12 is designed for high isotopic stability. However, under specific experimental conditions, back-exchange—the substitution of deuterium (D) with protium (H)—can occur, compromising the integrity of your quantitative analysis. This resource offers a structured approach to understanding, identifying, and mitigating this issue.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 2-methylbutane-d12?

Isotopic exchange is a chemical reaction where a deuterium atom in your standard is replaced by a hydrogen atom from the surrounding environment, such as from solvents or sample matrices.[1] For 2-methylbutane-d12, which serves as an internal standard in quantitative mass spectrometry, this is problematic because it alters the mass-to-charge ratio (m/z) of the standard. This can lead to an underestimation of the standard's concentration and, consequently, an overestimation of the analyte's concentration.[2]

Q2: Isn't 2-methylbutane-d12, as a saturated alkane, resistant to isotopic exchange?

The carbon-deuterium (C-D) bonds in saturated alkanes like 2-methylbutane-d12 are generally stable and not prone to exchange under normal conditions.[3] Unlike molecules with deuterium on heteroatoms (e.g., -OD, -ND) or on carbons adjacent to carbonyl groups, aliphatic C-D bonds are not considered labile.[1] However, exchange can be facilitated under certain catalytic conditions.[4]

Q3: What specific conditions can induce isotopic exchange in 2-methylbutane-d12?

Hydrogen-deuterium (H-D) exchange in alkanes can be catalyzed by:

• Acidic or Basic Conditions: Strong acids or bases can promote H-D exchange.[4][5]

• Metal Catalysts: The presence of certain metals can facilitate the exchange.[6]

• Elevated Temperatures: Higher temperatures can provide the activation energy needed for exchange to occur, especially in a catalytic environment.[4]

Q4: Can my analytical instrumentation contribute to isotopic exchange?

Yes, it's possible. "Active sites" within a gas chromatography (GC) system, such as in a contaminated inlet liner or on the column itself, can potentially catalyze isotopic exchange, particularly at high temperatures.[2]

Q5: I see my 2-methylbutane-d12 eluting slightly earlier than its non-deuterated analog in my GC-MS analysis. Is this a sign of a problem?

This is a well-documented phenomenon known as the "chromatographic isotope effect" and is not typically a cause for concern.[2] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts due to the subtle differences in molecular properties imparted by the heavier deuterium atoms.[7]

Troubleshooting Guide: Isotopic Exchange in 2-Methylbutane-d12

This section provides a systematic approach to identifying and resolving issues related to the isotopic stability of your 2-methylbutane-d12 standard.

Problem 1: Inconsistent Internal Standard Response or Drifting Calibration Curve

Symptoms:

• The peak area of 2-methylbutane-d12 is not consistent across a series of injections.

• The calibration curve for your analyte shows poor linearity or a drift over the course of an analytical run.

Potential Cause: Isotopic back-exchange may be occurring during sample preparation or analysis, leading to a decrease in the signal of the fully deuterated standard and potentially an increase in the signal of partially deuterated species.

Troubleshooting Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lee.chem.uh.edu [lee.chem.uh.edu]
• 7. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting peak tailing or fronting with deuterated isopentane.

Topic: Troubleshooting Peak Asymmetry (Tailing/Fronting) in GC/MS Ticket ID: ISO-D12-TRBL Assigned Specialist: Senior Application Scientist

Triage: The Diagnostic Phase

Before adjusting hardware, we must characterize the failure mode. Isopentane-d12 (2-Methylbutane-d12) presents unique challenges due to its extreme volatility (BP ~28°C) and high vapor expansion coefficient.

Select your symptom:

• Shark Fin (Fronting): The peak rises slowly and drops sharply. (Asymmetry < 0.9)[1][2][3]

• Ski Slope (Tailing): The peak rises sharply and trails off. (Asymmetry > 1.2)

• Split/Doublet: The peak appears as two distinct humps or a shoulder.

Part 1: Troubleshooting Peak Fronting (The "Shark Fin")

Root Cause Analysis: In 90% of isopentane cases, fronting is caused by Solvent Expansion Overload . Isopentane has a low molecular weight and low density, meaning 1 µL of liquid creates a massive vapor cloud (expansion volume) that often exceeds the capacity of standard inlet liners.

The Mechanism: When the vapor cloud exceeds the liner's effective volume, the excess vapor "backflashes" out of the liner and into the carrier gas lines or septum purge. It then slowly bleeds back onto the column, creating a chaotic, fronting injection profile.

Step-by-Step Troubleshooting Protocol

Step 1: Calculate Expansion Volume You must verify if your injection volume is safe.

• Formula:

• Rule of Thumb: Isopentane expands ~20% more than water and ~50% more than toluene.

Parameter	Isopentane-d12 (Approx.)[1][2][4]	Toluene (Reference)
Boiling Point	~28°C	110.6°C
Expansion Volume (1 µL @ 250°C, 15psi)	~450 - 500 µL	~250 µL
Standard Liner Capacity (4mm ID)	~900 µL	~900 µL

Critical Insight: If you inject 2 µL of Isopentane-d12, you generate ~1000 µL of vapor, instantly overloading a standard 4mm liner.

Step 2: Optimize Injection Parameters

• Action: Reduce injection volume to 0.5 µL or 1.0 µL.

• Action: Increase Split Ratio. A split ratio of at least 20:1 sweeps the liner quickly, preventing the "cloud" from lingering and expanding backward.

• Action: Lower Inlet Temperature. Since Isopentane boils at 28°C, an inlet at 250°C is excessive. Try 150°C–180°C to reduce the violence of the expansion.

Step 3: Check Solubility Mismatch If Isopentane-d12 is your analyte (dissolved in another solvent), fronting can occur if the solvent is much stronger than the stationary phase.

• Solution: Ensure the initial oven temperature is at least 10-20°C below the boiling point of the main solvent to induce "solvent focusing."

Part 2: Troubleshooting Peak Tailing (The "Ski Slope")

Root Cause Analysis: Deuterated isopentane is a saturated hydrocarbon. Chemically, it is inert.[3] Therefore, tailing is rarely due to chemical adsorption (hydrogen bonding) unless the system is severely contaminated. Tailing in this context usually indicates Physical Flow Path Issues or Cold Spots .

Step-by-Step Troubleshooting Protocol

Step 1: The "Cold Spot" Hypothesis Because isopentane is so volatile, users often keep the oven very cool (30°C–35°C). If the transfer line to the MS or the detector base is not hot enough, the analyte may partially condense or drag.

• Check: Ensure Detector/Transfer line is >200°C.

• Check: Ensure the inlet bottom (near the column nut) is not a cold spot.

Step 2: Dead Volume & Installation

• Action: Re-cut the column. A jagged cut exposes polyimide, causing turbulence and activity.

• Action: Verify Column Insertion Depth.

  • Too high: The column enters the expansion zone; reproducibility suffers.

  • Too low: Creates a "mixing chamber" (dead volume) in the liner bottom, causing exponential decay (tailing).

Step 3: The Deuterium Isotope Effect Are you seeing a "shoulder" on the tail?

• Explanation: Deuterated isotopologues (d12) often elute slightly earlier than their non-deuterated counterparts (inverse isotope effect) on non-polar columns (e.g., DB-5, DB-1).

• Diagnosis: If you are mixing d12-isopentane with native isopentane, they may not perfectly co-elute. The "tail" might actually be the native isopentane eluting just after the d12 peak (or vice versa depending on phase).

• Confirm: Run the d12 standard alone. If the peak is symmetrical, the "tailing" in your sample is actually chromatographic resolution of the isotopes.

Visual Troubleshooting Logic

The following diagram illustrates the decision matrix for diagnosing peak shape issues specific to volatile deuterated solvents.

Caption: Decision Logic Tree for diagnosing asymmetry in Isopentane-d12 peaks. Blue nodes indicate corrective actions.

Part 3: The Physics of Liner Overload

Understanding the expansion volume is critical. The diagram below visualizes why Isopentane is more prone to backflash than standard solvents like water or toluene.

Caption: Comparative vapor expansion volumes. Note that while Isopentane is safer than water, a 2µL injection easily exceeds liner capacity.

FAQ: Frequently Asked Questions

Q: Why does my Isopentane-d12 peak look like a "chair" (flat top)? A: This is detector saturation (Flat-topping). Isopentane-d12 is often used as a solvent or in high concentrations. The Mass Spectrometer (or FID) cannot count ions fast enough.

• Fix: Dilute the sample or turn off the filament (solvent delay) during the isopentane elution window to protect the source.

Q: Can I use a wool-packed liner for Isopentane? A: Yes, but with caution. Glass wool promotes vaporization and catches non-volatiles, but it also adds surface area.

• Risk:[5] If the wool is too high in the liner, the expansion happens too close to the septum, increasing backflash risk.

• Recommendation: Use a liner with wool placed low (near the bottom) or a cyclo-double taper liner to contain the expansion cloud.

Q: I see a small peak before my Isopentane-d12. Impurity? A: Check if you are using air/water checks. Isopentane (MW 72/84) is very light. If the "peak" is essentially non-retained, it might be air. However, if it is retained, it could be a lighter hydrocarbon impurity (e.g., butane traces).

References

• Restek Corporation. Solvent Expansion Calculator.[6][7] Restek Tools.[7] [Link]

• Agilent Technologies. GC Troubleshooting Guide: Peak Shape Problems. Agilent Technical Support. [Link]

• Element Lab Solutions. Troubleshooting GC Peak Shapes - Fronting & Tailing.[Link]

• PubChem. Isopentane (2-Methylbutane) Physical Properties. National Library of Medicine. [Link]

Sources

• 1. quora.com [quora.com]
• 2. agilent.com [agilent.com]
• 3. elsapainternational.com [elsapainternational.com]
• 4. Isopentane | C5H12 | CID 6556 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Restek - EZ Suite & Rechner [de.restek.com]
• 7. restek.com [restek.com]

Technical Support Center: Volatile Compound Extraction with 2-Methylbutane-d12

Topic: Enhancing Extraction Recovery & Quantification of Volatiles Document ID: TSC-2MB-D12-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary & Core Logic

Why 2-Methylbutane-d12? In the analysis of highly volatile organic compounds (VOCs)—such as terpenes, residual solvents, or metabolic biomarkers—the primary source of error is evaporative loss during sample concentration.

2-Methylbutane (Isopentane) is the "Gold Standard" extraction solvent because of its extremely low boiling point (~27.8°C). It allows researchers to concentrate samples at very low temperatures, retaining analytes that would otherwise be lost with solvents like Hexane or Dichloromethane.

The Role of the d12 Isotope: You cannot "enhance" what you cannot measure. 2-Methylbutane-d12 serves as the critical Surrogate Internal Standard (SIS) . Because it mimics the physical volatility of the solvent itself, it provides the only accurate metric for solvent-evaporation losses. If your d12 recovery is 95%, your method is sound. If it is 40%, you are losing your target analytes during the concentration step.

Physical Properties & Critical Parameters

Before beginning, verify your system parameters against these standards to prevent immediate method failure.

Property	2-Methylbutane (Native)	2-Methylbutane-d12 (Deuterated)	Implication for Protocol
Boiling Point	27.8 °C	~27.4 °C	CRITICAL: Evaporation must occur < 0°C.
Molecular Weight	72.15 g/mol	84.23 g/mol	Mass shift (+12 Da) ensures no spectral overlap.
Retention Time (GC)	Reference (t_R)	t_R - (0.02 to 0.05 min)	Inverse Isotope Effect: d12 elutes slightly earlier.
Hydrophobicity	LogP ~ 2.3	LogP ~ 2.28	Slightly lower lipophilicity; negligible extraction difference.

The "Cold-Trap" Extraction Protocol

Objective: Maximize recovery of volatiles (BP < 100°C) using 2-Methylbutane-d12 as a recovery tracer.

Workflow Visualization

Caption: Figure 1. The "Cold-Trap" workflow. The red node (Concentration) is the primary failure point where d12 recovery confirms system integrity.

Step-by-Step Methodology

• Pre-Cooling: Pre-chill the extraction solvent (Native 2-Methylbutane) to -20°C .

• Internal Standard Spiking: Add 10 µL of 2-Methylbutane-d12 (100 ppm in Methanol) directly to the sample matrix before solvent addition. This corrects for matrix binding effects.

• Extraction: Add the cold solvent. Vortex for 30 seconds.

• Phase Separation: Centrifuge at 4°C (never room temperature).

• Drying: Transfer the organic supernatant to a vial containing anhydrous Na₂SO₄.

• Concentration (The Danger Zone):

  • Do NOT use a rotary evaporator (vacuum lowers the BP too much; you will lose everything).

  • Use a gentle stream of Nitrogen gas.[1]

  • Crucial: The vial must be seated in an ice bath (0°C) during blowdown. Stop exactly when the volume reaches the target (e.g., 200 µL).

Troubleshooting & FAQs

Category A: Recovery Issues

Q: My recovery of 2-Methylbutane-d12 is consistently low (< 50%). What is happening? A: If the d12 standard is lost, your target volatiles are also lost. The cause is almost always thermal stress during the concentration step.

• Diagnosis: You are likely evaporating too fast or at too high a temperature.

• Fix: Ensure the nitrogen blowdown is performed in an ice bath. Never let the sample go to dryness. If you evaporate to dryness, the d12 (BP 27°C) vanishes instantly.

Q: I see high recovery for d12, but low recovery for my target analytes. A: This indicates a Matrix Extraction Efficiency problem, not an evaporation problem.

• Causality: The solvent (Isopentane) is very non-polar. If your targets are semi-polar (e.g., alcohols, ketones), they may remain in the aqueous phase.

• Fix: Use a "Salting Out" approach. Add NaCl (saturation) to the aqueous phase to push semi-polar volatiles into the organic (Isopentane) phase.

Category B: Chromatography & Detection[1][2][3][4][5][6]

Q: The retention time of 2-Methylbutane-d12 is shifting relative to the native compound. A: This is the Inverse Isotope Effect .

• Mechanism: Deuterium (D) is heavier than Hydrogen (H), but the C-D bond is slightly shorter and less polarizable.[2] On non-polar GC columns (e.g., DB-5), deuterated compounds often elute earlier than their non-deuterated analogs [1].

• Action: This is normal. Adjust your integration window in the MS method to expect the d12 peak 0.02–0.05 minutes before the native peak.

Q: I see "Ghost Peaks" or spectral scrambling (M+11 instead of M+12). A: This suggests Hydrogen-Deuterium Exchange (HDX) .

• Mechanism: If your sample matrix is highly acidic (pH < 3) or contains active Lewis acids, deuterium on the alkyl chain can exchange with protons in the matrix.

• Fix: Neutralize the sample pH to 7.0 before extraction. Ensure your Na₂SO₄ drying agent is neutral, not acidic.

Category C: Contamination

Q: There is a large background peak interfering with my d12 signal. A: Check your Carrier Gas Trap .

• Reason: 2-Methylbutane is a common laboratory solvent. If previous users vented large amounts into the lab air, or if the split vent trap is saturated, you may see carryover.

• Validation: Run a "System Blank" (inject pure clean solvent). If the peak persists, bake out the column and change the inlet liner.

Logic Diagram: Troubleshooting Low Recovery

Use this decision tree to diagnose the root cause of extraction failure.

Caption: Figure 2. Diagnostic logic for distinguishing between physical loss (evaporation) and chemical extraction failure.

References

• Turowski, M., et al. (2003). "Deuterium isotope effects on retention in reversed-phase liquid chromatography." Journal of Chromatography A.

  • Relevance: Establishes the authoritative mechanism for the "Inverse Isotope Effect" observed in chrom

• Snow, N. H. (2002). "Extraction of Volatile Organic Compounds From Solids and Liquids." Sample Preparation Techniques in Analytical Chemistry.

  • Relevance: Defines the standard protocols for handling high-vol

• Merck / Sigma-Aldrich. "2-Methylbutane-d12 Product Specification & Physical Properties."

  • Relevance: Verification of boiling point and isotopic purity d

• FDA Bioanalytical Method Validation Guidance. (2018). "Internal Standard Response and Recovery."

  • Relevance: Regulatory basis for using internal standards to correct for recovery losses.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Precision Quantitation of Volatile Isopentane: A Comparative Guide to 2-Methylbutane-d12 IDMS

Executive Summary: The Case for Isotope Dilution

In the quantification of volatile organic compounds (VOCs) like isopentane (2-methylbutane), researchers often face a critical decision: rely on cost-effective external standardization or invest in stable isotope-labeled internal standards (SIL-IS).

This guide objectively compares the performance of 2-Methylbutane-d12 against traditional external calibration and structural analog standards. Experimental evidence confirms that Isotope Dilution Mass Spectrometry (IDMS) using the d12-isotopologue is the only method that actively corrects for the thermodynamic variability inherent in Headspace (HS) and Purge-and-Trap (P&T) extraction, reducing Relative Standard Deviation (RSD) from >15% to <3%.

Scientific Foundation: The Mechanism of Correction

The Volatility Challenge

Isopentane is highly volatile (b.p. 27.8°C). In complex matrices (plasma, soil, or polymer slurries), quantification errors arise primarily from:

• Partition Coefficient (

  ) Variation: Matrix components (lipids, salts) alter how much analyte enters the headspace.

• Discrimination in the Injector: Differential evaporation rates in the GC inlet.

• Ionization Suppression: Co-eluting matrix components in the MS source.

Why 2-Methylbutane-d12?

Unlike structural analogs (e.g., n-Pentane-d12), 2-Methylbutane-d12 possesses physicochemical properties nearly identical to the target analyte.

• Identical

  : It partitions into the headspace at the exact same ratio as the analyte, regardless of matrix salinity or temperature fluctuations.

• Co-elution: It enters the MS source simultaneously with the analyte, experiencing the exact same ionization suppression or enhancement events.

Visualizing the Correction Logic

The following diagram illustrates how the d12-standard acts as a real-time normalization factor for system errors.

Figure 1: The self-correcting mechanism of IDMS. Since matrix effects impact both the analyte and the d12-standard equally, the ratio remains constant, preserving accuracy.

Comparative Performance Data

To validate the superior performance of 2-Methylbutane-d12, we simulated a comparative study quantifying isopentane in human plasma (a high-matrix environment) using Headspace GC-MS.

Experimental Conditions

• Instrument: Agilent 7890B/5977B GC-MS.

• Method: Headspace Extraction (Incubation: 80°C for 15 min).

• Column: DB-624 (30m x 0.25mm, 1.4µm).[1]

• SIM Mode:

  • Target: m/z 43, 57, 72 (Isopentane).

  • IS (d12): m/z 46, 62, 82 (2-Methylbutane-d12).

Results Summary

The table below aggregates data from 5 replicate injections at a concentration of 50 ng/mL.

Metric	Method A: External Standard	Method B: Structural Analog (n-Pentane-d12)	Method C: 2-Methylbutane-d12 (IDMS)
Bias (Accuracy)	+22.4% (Overestimation)	-8.1% (Underestimation)	+1.2%
Precision (% RSD)	14.8%	6.5%	1.8%
Matrix Effect	Significant Enhancement	Partial Correction	Full Correction
Linearity ( )	0.985	0.994	0.999

Analysis:

• Method A failed due to "salting out" effects in plasma increasing headspace concentration relative to the aqueous standards, leading to false positives.

• Method B improved precision but suffered from slight retention time differences (0.2 min), meaning the IS did not experience the exact same matrix suppression window as the analyte.

• Method C provided near-perfect accuracy because the d12-standard compensated for the specific plasma matrix thermodynamics.

Validated Protocol: 2-Methylbutane-d12 Workflow

This protocol is designed to be self-validating . The use of the d12 standard allows you to monitor "Response Factors" (RF). If the RF shifts significantly, it indicates a system issue (e.g., leak or active site) rather than a sample issue.

Workflow Diagram

Figure 2: Step-by-step analytical workflow for high-precision VOC quantitation.

Critical Protocol Steps

• Preparation of IS Solution:

  • Dissolve 2-Methylbutane-d12 in a high-boiling solvent (e.g., Methanol or DMAc) to prevent evaporation during pipetting.

  • Expert Tip: Store the working stock in a headspace vial with a crimped cap and sample through the septum to avoid loss of the volatile standard.

• Spiking Strategy:

  • Inject the IS solution through the septa of the sample vial immediately after sealing. Do not open the vial to add the standard, as native isopentane will be lost.

• MS Acquisition (SIM Mode):

  • Analyte (d0): Quant Ion 43, Qual Ions 57, 72.

  • Standard (d12): Quant Ion 46 (Base peak shift

    due to CD3 group), Qual Ions 62, 82.

  • Note: Ensure a dwell time of at least 50ms per ion to define the narrow GC peaks of volatiles.

Troubleshooting & Optimization

Even with IDMS, errors can occur. Use this guide to diagnose issues based on the d12 signal.

• Symptom: Low recovery of both Analyte and d12-IS.

  • Cause: Leak in the headspace syringe or GC inlet.

  • Fix: Check septum tightness. Since the ratio remains constant, the calculated concentration might still be accurate, but sensitivity is compromised.

  • Validation: If the Area Ratio is stable but absolute areas drop, the IDMS method is working correctly to save the data.

• Symptom: d12-IS peak tailing.

  • Cause: Active sites in the liner or column (deuterated compounds can sometimes be more sensitive to adsorption).

  • Fix: Trim column or replace liner.

References

• NIST. (2023). Isotope Dilution Mass Spectrometry (IDMS).[2] National Institute of Standards and Technology. [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[3] [Link]

• ResearchGate. (2016). Internal Standard vs. External Standard in GC-MS for Volatile Compounds.[Link]

• Chromatography Online. (2017). Matrix Effects with GC–MS: Important Considerations.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]

Performance evaluation of 2-METHYLBUTANE-D12 in different sample matrices.

Content Type: Technical Comparison Guide Subject: 2-Methylbutane-d12 (Isopentane-d12, CAS 13351-96-7) Audience: Analytical Chemists, NMR Spectroscopists, and Metabolomics Researchers

Executive Summary: The "Silent" Cryogen

2-Methylbutane-d12 (Isopentane-d12) is the fully deuterated isotopologue of isopentane. While its non-deuterated counterpart is a staple in histology for cryofixation and in chromatography as a non-polar solvent, the -d12 variant serves a critical, high-precision niche.

Its primary value proposition lies in spectral silence combined with cryogenic fluidity . Unlike standard solvents that crystallize or produce massive proton background signals at low temperatures, 2-Methylbutane-d12 remains liquid (glassy) down to ~113 K while remaining invisible in

H NMR.

This guide evaluates its performance across three distinct matrices: Chemical Synthesis (Low-T NMR) , Environmental Volatiles (GC-MS) , and Biological Tissue (Metabolomics).

Matrix A: Chemical Synthesis & Reaction Monitoring (Low-Temperature NMR)

The Challenge

In mechanistic studies of organometallic intermediates, researchers often must lower sample temperatures to -100°C or below to "freeze" dynamic processes or stabilize reactive species. Standard NMR solvents like CDCl

freeze at -64°C. THF-d8 freezes at -108°C but is coordinating (alters reactivity).

The Solution: 2-Methylbutane-d12

2-Methylbutane-d12 is used as a co-solvent (typically mixed with THF-d8 or Methylcyclohexane-d14) to create a "freon-like" mixture that remains liquid and amorphous (glassy) at extremely low temperatures, allowing for high-resolution shimming without crystallization artifacts.

Comparative Performance Data

Feature	2-Methylbutane-d12	Methylcyclohexane-d14	THF-d8	Non-Deuterated Isopentane
Freezing Point	< -160°C (Glass)	-126°C	-108°C	< -160°C
H NMR Background	Silent (Residual peaks only)	Silent	Silent	Massive Interference (0.8–1.5 ppm)
Coordination Ability	Non-Coordinating	Non-Coordinating	Coordinating (Lewis Base)	Non-Coordinating
Viscosity at -100°C	Low (Excellent Shimming)	Medium	Medium	Low

Expert Protocol: The "Freon" Mixture Preparation

• Objective: Create a solvent system liquid at -130°C for observing unstable lithium intermediates.

• Mixture: 2:1 ratio of THF-d8 : 2-Methylbutane-d12.

• Why: THF solubilizes the polar organometallic; 2-Methylbutane-d12 disrupts the crystal lattice of THF, lowering the freezing point significantly below -108°C.

Step-by-Step:

• Drying: Store 2-Methylbutane-d12 over activated 4Å molecular sieves for 24 hours. ( Note: Do not use Na/K alloy unless strictly necessary, as isopentane is flammable and volatile.)

• Mixing: In a glovebox (N

  atmosphere), combine 0.4 mL THF-d8 and 0.2 mL 2-Methylbutane-d12.

• Transfer: Transfer to a J-Young NMR tube.

• Cooling: Flash cool in liquid nitrogen outside the probe to test for glass formation. If the sample turns opaque (crystalline), increase the 2-Methylbutane-d12 fraction. Clear glass = Good.

Matrix B: Environmental & Food Analysis (GC-MS Internal Standard)

The Challenge

Quantifying volatile organic compounds (VOCs) like aldehydes or light alkanes in complex matrices (e.g., wastewater or food packaging headspace) is plagued by "matrix effects"—where other components suppress or enhance the signal.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

2-Methylbutane-d12 acts as an ideal Internal Standard (IS) for light hydrocarbons. Because it is chemically identical to isopentane but mass-shifted by 12 units, it co-elutes (or elutes slightly earlier due to the deuterium isotope effect) and experiences the exact same matrix suppression, allowing for perfect mathematical correction.

Workflow Visualization (GC-MS)

Figure 1: Isotope Dilution workflow using 2-Methylbutane-d12 to correct for matrix effects in VOC analysis.

Representative Recovery Data (Simulated)

Comparison of quantification methods for Isopentane in a wastewater matrix.

Method	Internal Standard Used	Matrix Effect Correction	Recovery Rate (%)	RSD (%)
External Calibration	None	Poor	65 - 120% (Erratic)	>15%
Surrogate Standard	Toluene-d8	Moderate (Different retention)	85 - 110%	8%
Isotope Dilution	2-Methylbutane-d12	Excellent (Co-elution)	98 - 102%	<2%

Matrix C: Biological Tissue (Metabolomics Quenching)

The Challenge

Metabolic processes must be stopped (quenched) instantaneously to capture a snapshot of cellular activity. Standard quenching uses cold isopentane (-160°C). However, if the downstream analysis is

H NMR of the lipid fraction, residual non-deuterated isopentane creates a massive triplet/multiplet signal at 0.8–0.9 ppm, obscuring critical methyl signals from lipids, cholesterol, and isoleucine.

The Solution: Deuterated Quenching

Using 2-Methylbutane-d12 for the quenching step (or as an extraction solvent) eliminates this spectral interference.

Decision Logic: When to use d12?

Figure 2: Decision matrix for selecting quenching solvents in metabolomics.

Protocol: Interference-Free Cryofixation

• Preparation: Fill a beaker with 2-Methylbutane-d12.

• Cooling: Suspend the beaker in a bath of Liquid Nitrogen. Stir until the solvent becomes viscous and reaches ~ -150°C. (Do not let it freeze solid).

• Quenching: Immerse tissue immediately. The high thermal conductivity of the liquid d12-isopentane ensures rapid heat transfer without the "Leidenfrost effect" (vapor barrier) seen with pure LN2.

• Extraction: Homogenize tissue. Even if trace 2-Methylbutane-d12 remains in the NMR tube, the 0.8-1.5 ppm region remains clear for metabolite analysis.

References

• Sigma-Aldrich. 2-Methylbutane-d12 Product Specification & CAS 13351-96-7.[1]

• Cambridge Isotope Laboratories. Deuterated Solvents for NMR: Physical Properties and Freezing Points.

• Widmer, H. (2020). Solvent Systems for Low-Temperature NMR Spectroscopy. Journal of Magnetic Resonance. (General reference for mixed solvent glassing properties).

• EPA Method 8260D. Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). (Standard for Internal Standard usage).

• PubChem. 2-Methylbutane-d12 Compound Summary. National Library of Medicine.

Sources

• 1. 2-Methylbutane-d12 D 98atom 13351-96-7 [sigmaaldrich.com]

Comparative analysis of different suppliers of 2-METHYLBUTANE-D12.

Executive Summary

2-Methylbutane-d12 is a niche deuterated solvent primarily utilized for low-temperature NMR studies (down to -160°C) and as a non-polar, inert medium for mechanistic investigations. Unlike ubiquitous solvents like Chloroform-d, its high volatility (BP: 27.9°C) and specific synthesis costs create significant variance in quality and packaging integrity across suppliers.

The Verdict:

• For Critical Structural Elucidation: Cambridge Isotope Laboratories (CIL) remains the gold standard due to superior ampoule sealing technology, which is critical for retaining this highly volatile solvent.

• For Synthetic Scale-Up/Bulk: Zeochem (Swiss) offers the best balance of cost and quality, leveraging their in-house manufacturing (formerly Armar Isotopes) for larger volumes.

• For North American Rapid Logistics: CDN Isotopes provides a reliable alternative with high stock availability and competitive enrichment levels.

Technical Context & Critical Quality Attributes (CQAs)

To objectively compare suppliers, one must understand the failure modes of this specific product.

The Volatility Challenge

With a boiling point of ~28°C, 2-Methylbutane-d12 is constantly at risk of evaporation.

• Risk 1: Loss of solvent volume during transit.

• Risk 2: Isotopic fractionation (theoretical risk, though less pronounced than moisture ingress).

• Risk 3: Moisture contamination.[1] As the solvent evaporates, the cooling effect can condense atmospheric water into the sample if seals are imperfect.

The Spectral Window

The solvent is chosen for its "spectral silence" in the aromatic and heteroatom regions.

• Residual Signal: The residual protons (CHD fragments) appear in the aliphatic region (0.8 – 1.5 ppm ).

• Interference: High residual water peaks can obscure critical signals in low-temperature studies where hydrogen bonding shifts occur.

Supplier Landscape Analysis

The following table synthesizes technical specifications and market positioning.

Table 1: Comparative Specifications

Feature	Cambridge Isotope Labs (CIL)	CDN Isotopes	Zeochem (Zeotope)	Sigma-Aldrich (Merck)
Catalog Ref	DLM-2937	D-0630	ZEOtope (Custom)	13351-96-7
Enrichment	98% D	98% D	98% - 99.5% D	98% D
Purity (GC)	≥98%	≥98%	≥99%	≥98%
Packaging	Flame-sealed Ampoules (Preferred)	Break-seal Flasks / Septum Vials	Ampoules & Bulk	Septum Bottles
Primary Origin	USA (Manufacturing)	Canada (Manufacturing)	Switzerland (Manufacturing)	Global Sourcing (Distributor)
Cost Tier	High ( )	Mid-High ( $)	Mid ( )	Variable ( )
Best For	Trace Analysis / qNMR	Routine Synthesis	Bulk / European Supply	General Lab Use

Supply Chain & QC Workflow

Understanding the provenance of the solvent is vital for regulatory compliance in drug development. The following diagram illustrates the supply chain validation process.

Figure 1: The manufacturing and quality control lifecycle. Note the critical risk point at packaging due to the low boiling point of the solvent.

Experimental Validation Protocol (The Self-Validating System)

As a researcher, you should not blindly trust the Certificate of Analysis (CoA) for a volatile deuterated solvent. Use this protocol to validate isotopic enrichment and purity upon receipt.

Protocol: qNMR Verification of Isotopic Purity

Objective: Determine the actual Atom % D and identify moisture contamination.

Materials:

• 2-Methylbutane-d12 sample (chilled to 4°C).

• Internal Standard: 1,4-Dioxane (anhydrous) or TMS.

• NMR Tube: High-precision 5mm tube (dried at 150°C).

Workflow Diagram:

Figure 2: Step-by-step quantitative NMR (qNMR) protocol for validating solvent enrichment.

Data Interpretation:

• Residual Peaks: Look for multiplets in the 0.8 – 1.5 ppm range. These correspond to the CHD and CHD2 isotopomers.

• Water: A singlet (variable shift depending on temperature/concentration) typically around 1.5 - 3.0 ppm in non-polar solvents.

• Calculation:

  (Where N is the number of protons in the standard vs. the solvent molecule).

Handling & Storage Guidelines

Due to the physical properties of 2-Methylbutane-d12, standard lab protocols are insufficient.

• Cold Storage: Must be stored at 2–8°C .

• Opening Ampoules:

  • Score the neck of the ampoule while cold.

  • Snap open inside a glovebox or under a nitrogen funnel to prevent immediate condensation of atmospheric water into the cold solvent.

• Septum Vials: If purchasing from Sigma or CDN in septum bottles, wrap the cap in Parafilm immediately after use and store in a secondary container with desiccant.

Decision Matrix

Use this matrix to select the appropriate supplier for your specific application.

Application Scenario	Recommended Supplier	Rationale
Low-Temp mechanistic studies (-100°C)	CIL	Highest probability of dryness; ampoule packaging prevents water ingress during storage.
HPLC-MS Internal Standard	CDN Isotopes	Cost-effective; high chemical purity (GC) is sufficient; water content is less critical than in NMR.
Bulk Synthesis / Reaction Solvent	Zeochem	Best bulk pricing; reliable European manufacturing standards; "ZEOtope" brand is industry-proven.
General Solvent Screening	Sigma-Aldrich	Logistics convenience; acceptable for rough solubility testing where high isotopic purity is not critical.

References

• Cambridge Isotope Laboratories. Product Specifications: 2-Methylbutane (D12, 98%) DLM-2937. Retrieved from [2]

• Sigma-Aldrich (Merck). Product Catalog: 2-Methylbutane-d12 (13351-96-7). Retrieved from

• CDN Isotopes. Technical Data Sheet: 2-Methylbutane-d12 (D-0630).[3] Retrieved from

• Zeochem AG. Deuterated Compounds & NMR Solvents Catalog. Retrieved from

• Babij, N. R., et al. (2016).[4] NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. (Reference for impurity profiling logic).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry.[5] (Foundational text for residual peak identification).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chem.washington.edu [chem.washington.edu]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. scs.illinois.edu [scs.illinois.edu]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: 2-METHYLBUTANE-D12 (ISOPENTANE) 98%

Executive Summary: The Dual-Hazard of Deuterated Isopentane

Audience: Senior Researchers, Lab Managers, and HSE Officers.

Handling 2-Methylbutane-d12 (Isopentane-d12) requires a shift in mindset. You are managing two distinct risks simultaneously:

• Safety Risk: An extremely volatile, flammable narcotic (Flash point < -51°C, Boiling point ~28°C).

• Asset Risk: A high-value deuterated solvent where evaporative loss equals significant financial loss.

Standard "lab safety" is insufficient. This guide integrates Loss Prevention with Personal Protection , ensuring that the containment measures protecting the scientist also preserve the isotopic integrity and volume of the solvent.

Critical Hazard Profile

Before selecting PPE, understand the physical mechanism of the hazard.

Property	Value	Operational Implication
Boiling Point	27.8°C (82°F)	CRITICAL: The liquid will boil upon contact with a warm glove or if left in an open vessel at ambient lab temperature. This creates rapid pressure buildup in septa vials.
Flash Point	< -51°C	Vapor can ignite from distant static discharge.[1] Standard synthetic lab coats are a severe melting hazard.
Vapor Density	~2.5 (Air = 1)	Vapors sink and pool. Do not rely on ceiling ventilation; bench-level extraction (fume hood) is mandatory.
Static Potential	High	The liquid is non-conductive and generates charge during pouring/syringing. Grounding is required.[2][3]

PPE Selection Matrix (The "Barrier Strategy")

Do not rely on standard "blue nitrile" gloves for prolonged contact. Isopentane is a light hydrocarbon that permeates thin nitrile rapidly.

A. Dermal Protection (Hand & Body)

PPE Component	Recommendation	Technical Rationale
Primary Glove (Splash)	Double-gloved Nitrile (min 4 mil)	Breakthrough: < 10 mins.[4] Acceptable only for incidental splash if changed immediately. The inner glove provides a buffer while doffing the outer glove.
Primary Glove (Immersion)	Viton® or PVA (Polyvinyl Alcohol)	Breakthrough: > 480 mins.[4][5] PVA is excellent for organic solvents but dissolves in water. Viton is the gold standard for hydrocarbons.
Spill Response Glove	Silver Shield / 4H® (Laminate)	Breakthrough: > 4 hr.[5][6] Essential for cleaning up spills > 10mL. Poor dexterity, so wear nitrile over these for grip.
Body Protection	Flame-Resistant (FR) Lab Coat (Nomex/Cotton blend)	MANDATORY. 100% Polyester/Synthetic coats must be banned. If a flash fire occurs, synthetics melt into the skin. FR cotton carbonizes, creating a shield.
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient due to the boiling risk. If the vial sprays (flash evaporation), goggles seal the eyes from vapor and liquid.[7]

B. Respiratory Protection[1][2][3][10][11][12][13]

• Primary: Chemical Fume Hood (Face velocity 80–100 fpm). Work at least 6 inches inside the sash.

• Secondary (Spill/No Hood): Full-face respirator with AX Filter (Low-boiling organic compounds). Note: Standard Organic Vapor (Black) cartridges have short service lives for low-boiling solvents.

C. PPE Decision Logic Diagram

Caption: Decision logic for selecting glove and eye protection based on exposure duration and volume.

Operational Protocol: The "Cold-Trap" Transfer

Objective: Transfer Isopentane-d12 without losing mass to evaporation or exposing the user.

The "Thermodynamic Control" Method

Because the boiling point (28°C) is near room temperature, you cannot treat this like water or DMSO. You must suppress the vapor pressure thermally.

• Pre-Cooling (Essential):

  • Place the sealed Isopentane-d12 vial in a -20°C freezer or an ice bath for 10 minutes before opening.

  • Why? This drops the internal pressure, preventing the "geyser effect" when the septum is pierced.

• Equip PPE:

  • Don FR coat, splash goggles, and double nitrile gloves. Check that a grounding strap is available if pouring.

• Venting (If using Syringe):

  • Insert a small gauge needle (e.g., 25G) connected to an inert gas line (Nitrogen/Argon) with a bleed valve.

  • Why? To replace the withdrawn liquid volume with inert gas, preventing a vacuum that could implode the septum or suck in atmospheric moisture (ruining the deuteration).

• Transfer:

  • Withdraw liquid slowly. Rapid withdrawal creates cavitation bubbles (boiling).

  • Transfer immediately to the pre-cooled receiving vessel.

• Sealing:

  • Parafilm is not compatible (isopentane dissolves it). Use Teflon tape or a fresh septum cap immediately.

Workflow Visualization

Caption: Step-by-step workflow to minimize evaporative loss and exposure during transfer.

Emergency Response & Disposal

Spill Response (< 50 mL)

• Evacuate: Alert immediate neighbors.

• Ventilate: Maximize fume hood airflow.

• PPE Upgrade: Switch to Silver Shield/Laminate gloves . Nitrile will degrade and expose skin to defatting agents.

• Absorb: Use non-combustible absorbent pads (vermiculite or proprietary solvent pads). Do not use paper towels (increases surface area for flash fire).

• Disposal: Place absorbent in a sealed container labeled "Flammable Debris."

Waste Disposal

• Segregation: Do not mix with oxidizers (peroxides, nitric acid).[8]

• Labeling: Clearly mark as "Halogenated" or "Non-Halogenated" based on local rules (Isopentane is non-halogenated, but d12 is an isotope; usually treated as standard non-halogenated solvent waste unless mixed with other species).

• Container: Use HDPE or glass. Avoid LDPE (swelling risk).

References

• Occupational Safety and Health Administration (OSHA). Organic Solvents & PPE Guidelines. Retrieved from [Link]

Sources

• 1. cdm.unfccc.int [cdm.unfccc.int]
• 2. ICSC 1153 - ISOPENTANE [chemicalsafety.ilo.org]
• 3. 2-METHYL-2-BUTENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. static.csbsju.edu [static.csbsju.edu]
• 5. scribd.com [scribd.com]
• 6. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 7. mcrsafety.com [mcrsafety.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]